(±)-ML 209
(±)-ML 209
RORγt inverse agonist (IC50 = 460 nM); suppresses Th17 cell differentiation and IL17A expression in vitro. Does not suppress transcription of RORα. Minimal activity displayed on ERα, LXRα and thyroid hormone receptors (IC50 values >4.4 μM).
Brand Name:
Vulcanchem
CAS No.:
1334526-14-5
VCID:
VC0005181
InChI:
InChI=1S/C25H31NO6/c1-15-7-16(2)13-26(12-15)24(28)11-19(17-5-6-21-22(8-17)32-14-31-21)25-20(27)9-18(29-3)10-23(25)30-4/h5-6,8-10,15-16,19,27H,7,11-14H2,1-4H3/t15-,16+,19?
SMILES:
CC1CC(CN(C1)C(=O)CC(C2=CC3=C(C=C2)OCO3)C4=C(C=C(C=C4OC)OC)O)C
Molecular Formula:
C25H31NO6
Molecular Weight:
441.524
(±)-ML 209
CAS No.: 1334526-14-5
Inhibitors
VCID: VC0005181
Molecular Formula: C25H31NO6
Molecular Weight: 441.524
| CAS No. | 1334526-14-5 |
|---|---|
| Product Name | (±)-ML 209 |
| Molecular Formula | C25H31NO6 |
| Molecular Weight | 441.524 |
| IUPAC Name | 3-(1,3-benzodioxol-5-yl)-1-[(3S,5R)-3,5-dimethylpiperidin-1-yl]-3-(2-hydroxy-4,6-dimethoxyphenyl)propan-1-one |
| Standard InChI | InChI=1S/C25H31NO6/c1-15-7-16(2)13-26(12-15)24(28)11-19(17-5-6-21-22(8-17)32-14-31-21)25-20(27)9-18(29-3)10-23(25)30-4/h5-6,8-10,15-16,19,27H,7,11-14H2,1-4H3/t15-,16+,19? |
| Standard InChIKey | YEKVAIMYYCZDLI-MCPYQZEQSA-N |
| SMILES | CC1CC(CN(C1)C(=O)CC(C2=CC3=C(C=C2)OCO3)C4=C(C=C(C=C4OC)OC)O)C |
| Description | RORγt inverse agonist (IC50 = 460 nM); suppresses Th17 cell differentiation and IL17A expression in vitro. Does not suppress transcription of RORα. Minimal activity displayed on ERα, LXRα and thyroid hormone receptors (IC50 values >4.4 μM). |
| Synonyms | 3-(1,3-Benzodioxol-5-yl)-1-(cis-3,5-dimethyl-1-piperidinyl)-3-(2-hydroxy-4,6-dimethoxyphenyl)-1-propanone |
| PubChem Compound | 53385590 |
| Last Modified | Nov 11 2021 |
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